Cas no 1823387-48-9 ({4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol)
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol Chemical and Physical Properties
Names and Identifiers
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- {4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol
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{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01076072-1g |
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol |
1823387-48-9 | 95% | 1g |
¥5180.0 | 2023-03-31 | |
| Enamine | EN300-362954-0.05g |
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol |
1823387-48-9 | 95.0% | 0.05g |
$245.0 | 2025-03-18 | |
| Enamine | EN300-362954-0.1g |
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol |
1823387-48-9 | 95.0% | 0.1g |
$366.0 | 2025-03-18 | |
| Enamine | EN300-362954-0.25g |
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol |
1823387-48-9 | 95.0% | 0.25g |
$524.0 | 2025-03-18 | |
| Enamine | EN300-362954-0.5g |
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol |
1823387-48-9 | 95.0% | 0.5g |
$824.0 | 2025-03-18 | |
| Enamine | EN300-362954-1.0g |
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol |
1823387-48-9 | 95.0% | 1.0g |
$1057.0 | 2025-03-18 | |
| Enamine | EN300-362954-2.5g |
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol |
1823387-48-9 | 95.0% | 2.5g |
$2071.0 | 2025-03-18 | |
| Enamine | EN300-362954-5.0g |
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol |
1823387-48-9 | 95.0% | 5.0g |
$3065.0 | 2025-03-18 | |
| Enamine | EN300-362954-10.0g |
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol |
1823387-48-9 | 95.0% | 10.0g |
$4545.0 | 2025-03-18 | |
| Aaron | AR01BTR4-50mg |
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol |
1823387-48-9 | 95% | 50mg |
$362.00 | 2025-02-09 |
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on {4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol
Introduction to {4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol (CAS No. 1823387-48-9)
{4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol, identified by its Chemical Abstracts Service (CAS) number 1823387-48-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The presence of an oxiran moiety and a hydroxymethyl group on an oxan ring system imparts distinct chemical properties that make it a valuable candidate for further exploration.
The structural composition of {4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol is characterized by a cyclohexanone-like backbone with an additional oxiran substituent at the 2-position and a hydroxymethyl group at the 4-position. This configuration creates a versatile platform for chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. The oxiran ring, known for its reactivity in nucleophilic substitution reactions, offers a convenient handle for functionalization, making this compound particularly useful in medicinal chemistry.
In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. {4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol fits well within this trend, as its structural features suggest potential interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to therapeutic applications, including anti-inflammatory and antimicrobial effects.
The synthesis of {4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the oxiran group can be achieved through epoxidation reactions of allylic alcohols or through ring-closing metathesis, providing multiple routes to construct the desired framework. Additionally, the hydroxymethyl functionality can be introduced via reduction reactions or direct functionalization strategies, offering flexibility in derivative synthesis.
The reactivity of the oxiran ring has been extensively studied in various contexts, including its use as a protecting group for alcohols and as a precursor to more complex ethers. In the context of {4-[(oxiran-2-yl)methyl]oxan-4-yl}methanol, this reactivity can be exploited to introduce additional substituents or to form new bonds with other molecular fragments. Such modifications are crucial for developing libraries of compounds with optimized biological profiles for drug discovery efforts.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates, including those derived from {4-[(oxiran-2-yl)methyl]oxan-4-yll}methanol. Molecular modeling studies have suggested that this compound may interact with specific binding pockets in target proteins, providing insights into its potential biological activity. These computational approaches are complemented by experimental validation, where synthetic derivatives are tested for their efficacy in vitro and in vivo.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their structural diversity and biological relevance. {4-[ ( oxiran - 2 - yl ) methyl ] oxan - 4 - yl } methanol represents an example of how structural innovation can lead to novel therapeutic opportunities. By leveraging its unique chemical properties, researchers aim to develop new treatments for various diseases, including those that are currently difficult to address with existing therapies.
In conclusion, {4-[ ( oxiran - 2 - yl ) methyl ] oxan - 4 - yl } methanol (CAS No. 1823387 - 48 - 9) is a promising compound with significant potential in pharmaceutical research and development. Its structural features and reactivity make it a versatile building block for synthesizing more complex molecules with therapeutic applications. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the discovery and development of novel drugs.
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